Cas no 946833-89-2 (14-hydroxy-3beta-(O3-methyl-beta-D-xylo-2,6-dideoxy-hexopyranosyloxy)-5beta,14beta-card-20(22)-enolide)

14-hydroxy-3beta-(O3-methyl-beta-D-xylo-2,6-dideoxy-hexopyranosyloxy)-5beta,14beta-card-20(22)-enolide structure
946833-89-2 structure
Product Name:14-hydroxy-3beta-(O3-methyl-beta-D-xylo-2,6-dideoxy-hexopyranosyloxy)-5beta,14beta-card-20(22)-enolide
CAS No:946833-89-2
MF:C30H46O7
MW:518.682050228119
CID:2037483
Update Time:2025-03-10

14-hydroxy-3beta-(O3-methyl-beta-D-xylo-2,6-dideoxy-hexopyranosyloxy)-5beta,14beta-card-20(22)-enolide Chemical and Physical Properties

Names and Identifiers

    • 14-hydroxy-3beta-(O3-methyl-beta-D-xylo-2,6-dideoxy-hexopyranosyloxy)-5beta,14beta-card-20(22)-enolide
    • 14-Hydroxy-3beta-(O3-methyl-beta-D-xylo-2,6-didesoxy-hexopyranosyloxy)-5Rb,14beta-card-20(22)-enolid
    • 3beta-O-(beta-D-sarmentosyl)-14-hydroxy-5beta,14beta-card-20(22)-enolide
    • cardenolide N-1
    • cardenolide N1
    • (-)-Cardenolide N-1
    • (3β,5β)-3-[(2,6-Dideoxy-3-O-methyl-β-D-xylo-hexopyranosyl)oxy]-14-hydroxycard-20(22)-enolide
    • Inchi: 1S/C30H46O7/c1-17-27(32)24(34-4)15-26(36-17)37-20-7-10-28(2)19(14-20)5-6-23-22(28)8-11-29(3)21(9-12-30(23,29)33)18-13-25(31)35-16-18/h13,17,19-24,26-27,32-33H,5-12,14-16H2,1-4H3
    • InChI Key: YBZZSZQZDODUAA-UHFFFAOYSA-N
    • SMILES: COC1C(O)C(C)OC(OC2CC3CCC4C5(C(C(C6COC(=O)C=6)CC5)(C)CCC4C3(C)CC2)O)C1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 37
  • XLogP3: 3.971

Experimental Properties

  • Density: 1.22±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 662.5±55.0 °C(Predicted)
  • pka: 13.55±0.70(Predicted)

14-hydroxy-3beta-(O3-methyl-beta-D-xylo-2,6-dideoxy-hexopyranosyloxy)-5beta,14beta-card-20(22)-enolide Related Literature

Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.